Tert-butyl 4-(3,4-difluorophenyl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(3,4-difluorophenyl)piperazine-1-carboxylate
• InChI: InChI=1S/C15H20F2N2O2/c1-15(2,3)21-14(20)19-8-6-18(7-9-19)11-4-5-12(16)13(17)10-11/h4-5,10H,6-9H2,1-3H3
• InChI Key: UREHQZPFXMCVNI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=CC(=C(C=C2)F)F
• Molecular Formula: C15H20F2N2O2
• DSSTOX Substance ID: DTXSID801170757
• Molecular Weight: 298.33 g/mol
• CAS RN: 951626-88-3

Description

Tert-butyl 4-(3,4-difluorophenyl)piperazine-1-carboxylate, commonly referred to as TB-4-DFPC, is a compound that has been studied for its potential applications in scientific research. TB-4-DFPC is a small molecule that has been used in a variety of research settings, including in the study of enzyme inhibition, drug metabolism, and protein-protein interactions.

Scientific Research Applications

• Synthesis and Characterization :

  • The compound has been synthesized and characterized through various methods including LCMS, NMR, IR, and CHN elemental analysis. Its crystal structure was determined using X-ray diffraction, revealing intermolecular interactions and three-dimensional architecture. It exhibited moderate anthelmintic activity but poor antibacterial activity (Sanjeevarayappa et al., 2015).

• Biological Evaluation of Derivatives :

  • Derivatives of N-Boc piperazine, including ester and hydrazide derivatives, have been synthesized and characterized. They showed moderate antibacterial and antifungal activities against various microorganisms (Kulkarni et al., 2016).

• Anticorrosive Behaviour :

  • A novel heterocyclic compound, tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate, demonstrated effective corrosion inhibition properties for carbon steel in acidic conditions. Its inhibition efficiency was found to be as high as 91.5% at certain concentrations, and the adsorption onto the metal surface followed the Langmuir adsorption isothermal model (Praveen et al., 2021).

• Synthesis of Biologically Active Compounds :

  • The compound has been used as an important intermediate in the synthesis of biologically active benzimidazole compounds and small molecule anticancer drugs (Liu Ya-hu, 2010); (Binliang Zhang et al., 2018).

• Stereochemical Studies :

  • The stereochemical properties of the compound and its derivatives have been studied, contributing to the development of chiral intermediates used in the synthesis of various medicinal compounds (McDermott et al., 2008).

• Structural Analysis :

  • Detailed structural analyses of the compound and its derivatives have been conducted to understand their molecular conformations and intermolecular interactions, which are important for their biological activities and potential applications (Anthal et al., 2018).

Mechanism of Action

Target of Action

Many piperazine derivatives are known to interact with various receptors in the nervous system, such as serotonin and dopamine receptors . .

Mode of Action

The mode of action would depend on the specific targets of the compound. For instance, if it targets serotonin receptors, it might increase or decrease the activity of these receptors, leading to changes in nerve signal transmission .

Biochemical Pathways

The compound could affect various biochemical pathways depending on its targets. For example, if it affects serotonin receptors, it could influence the serotonin signaling pathway .

Result of Action

The molecular and cellular effects would depend on the specific targets and mode of action of the compound. These could range from changes in cell signaling to effects on overall brain function .